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Compound of Interest

Compound Name: Chloroacetamido-peg4-nhs ester

Cat. No.: B606651 Get Quote

For Immediate Release

Researchers and laboratory personnel are advised to follow stringent disposal procedures for

Chloroacetamido-peg4-nhs ester (CAS No. 1353011-95-6) to ensure safety and regulatory

compliance. This guide provides essential, step-by-step instructions for the proper handling and

disposal of this chemical, minimizing risk to personnel and the environment.

Chloroacetamido-peg4-nhs ester is a bifunctional crosslinker commonly used in

bioconjugation and drug development. Due to its chemical properties, including the presence of

a reactive chloroacetamide group and an NHS ester, specific safety measures are imperative.

The compound is classified as a skin and eye irritant, and similar compounds with NHS esters

are known to be toxic if swallowed or in contact with skin and may cause allergic skin reactions.

[1]

Immediate Safety and Handling
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to, safety glasses or goggles, a lab

coat, and chemical-resistant gloves.[1] All handling of Chloroacetamido-peg4-nhs ester
should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Hazard Summary
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Hazard Classification Category
Precautionary Statement
Codes

Skin Irritation Category 2
P264, P280, P302+P352,

P332+P313, P362

Serious Eye Damage Category 1
P280,

P305+P351+P338+P310

Acute Toxicity (Oral, Dermal) Category 3
P264, P270, P280,

P301+P312, P302+P352

Skin Sensitization Category 1
P261, P272, P280,

P302+P352, P333+P313

Data derived from a safety data sheet for a chemically related compound with an NHS ester.[1]

Step-by-Step Disposal Protocol
1. Neutralization of Small Quantities:

For residual amounts of Chloroacetamido-peg4-nhs ester in laboratory vessels, quenching of

the reactive NHS ester is recommended prior to disposal.

Experimental Protocol:

Prepare a 1 M solution of a primary amine, such as Tris or glycine, in an appropriate buffer

(e.g., PBS or bicarbonate buffer, pH 8-9).

Slowly add the amine solution to the vessel containing the Chloroacetamido-peg4-nhs
ester residue. Use a stoichiometric excess of the amine.

Allow the mixture to react for at least one hour at room temperature to ensure complete

hydrolysis of the NHS ester.

The resulting solution should be collected in a designated hazardous waste container.

2. Disposal of Solid Waste:
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Solid Chloroacetamido-peg4-nhs ester and any materials used for spill cleanup should be

handled as follows:

Procedure:

For spills, do not add water.[1]

Carefully mix the solid waste with an inert absorbent material such as sand or vermiculite.

[2]

Transfer the mixture to a clearly labeled, sealed container for hazardous chemical waste.

Dispose of the container through your institution's hazardous waste management

program.

3. Disposal of Contaminated Sharps and Labware:

Procedure:

All disposable labware (e.g., pipette tips, microfuge tubes) that has come into contact with

Chloroacetamido-peg4-nhs ester should be placed in a designated hazardous waste

container.

Non-disposable glassware should be decontaminated by rinsing with a suitable organic

solvent (e.g., ethanol or acetone) to remove residues, followed by the neutralization

procedure described in Step 1. The solvent rinse should be collected as hazardous waste.

Disposal Workflow Diagram
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Caption: Disposal workflow for Chloroacetamido-peg4-nhs ester.
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Regulatory Compliance
All disposal activities must comply with local, state, and federal regulations.[3] Consult your

institution's Environmental Health and Safety (EHS) department for specific guidance and to

ensure adherence to all applicable laws. Never dispose of Chloroacetamido-peg4-nhs ester
down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://labchem-wako.fujifilm.com/sds/W01W0112-0627JGHEEN.pdf
https://www.benchchem.com/product/b606651?utm_src=pdf-body
https://www.benchchem.com/product/b606651?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/sds/sial/135011
https://staging.keyorganics.net/app/uploads/sds/GS-5402_SDS.pdf
https://labchem-wako.fujifilm.com/sds/W01W0112-0627JGHEEN.pdf
https://www.benchchem.com/product/b606651#chloroacetamido-peg4-nhs-ester-proper-disposal-procedures
https://www.benchchem.com/product/b606651#chloroacetamido-peg4-nhs-ester-proper-disposal-procedures
https://www.benchchem.com/product/b606651#chloroacetamido-peg4-nhs-ester-proper-disposal-procedures
https://www.benchchem.com/product/b606651#chloroacetamido-peg4-nhs-ester-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606651?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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